2-(2,2-difluoroethenyl)-6-methoxypyridine
Overview
Description
2-(2,2-Difluoroethenyl)-6-methoxypyridine is an organic compound that features a pyridine ring substituted with a 2,2-difluoroethenyl group and a methoxy group
Preparation Methods
One common method is through the use of difluoromethylation reagents, which can transfer the CF2H group to the pyridine ring under specific conditions . Industrial production methods may involve the use of palladium-catalyzed cross-coupling reactions to achieve the desired substitution on the pyridine ring .
Chemical Reactions Analysis
2-(2,2-Difluoroethenyl)-6-methoxypyridine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the difluoroethenyl group to other functional groups.
Substitution: The methoxy group and the difluoroethenyl group can be substituted with other groups using appropriate reagents and conditions.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(2,2-Difluoroethenyl)-6-methoxypyridine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(2,2-difluoroethenyl)-6-methoxypyridine involves its interaction with specific molecular targets. The difluoroethenyl group can interact with enzymes and proteins, potentially inhibiting their activity or altering their function. The methoxy group can also play a role in the compound’s binding affinity and specificity .
Comparison with Similar Compounds
Similar compounds to 2-(2,2-difluoroethenyl)-6-methoxypyridine include:
2,2,2-Trifluoroethanol: Known for its use as a solvent and its ability to stabilize protein structures.
2,2-Difluoroethanol: Similar in structure but with different chemical properties and applications.
The uniqueness of this compound lies in its specific substitution pattern on the pyridine ring, which imparts distinct chemical and biological properties compared to its analogs.
Properties
CAS No. |
2253639-49-3 |
|---|---|
Molecular Formula |
C8H7F2NO |
Molecular Weight |
171.1 |
Purity |
95 |
Origin of Product |
United States |
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